4-chloro-N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 4-chloro-N-ethyl-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C19H18ClN3O2/c1-3-23(19(24)15-8-10-16(20)11-9-15)12-17-21-18(22-25-17)14-6-4-13(2)5-7-14/h4-11H,3,12H2,1-2H3
• InChI Key: SEMQBFOWOPCJIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=C(C=C2)C)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3O2
• Molecular Weight: 355.8 g/mol

Description

4-chloro-N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-chloro-N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body, leading to its observed pharmacological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide have been studied extensively. It has been shown to inhibit the activity of certain enzymes and receptors in the body, leading to its observed pharmacological effects. It has also been shown to induce apoptosis in cancer cells, leading to its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments include its potential applications in various fields of scientific research, its ability to inhibit the growth of cancer cells, and its anxiolytic and antidepressant properties. However, its limitations include its unknown mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 4-chloro-N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. These include further investigation of its mechanism of action, optimization of its synthesis method, and evaluation of its potential use as an anticancer agent and as a selective serotonin reuptake inhibitor (SSRI). Additionally, its potential side effects and toxicity should be further evaluated to ensure its safety for use in humans.

Synthesis Methods

The synthesis of 4-chloro-N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the reaction of 4-chlorobenzoyl chloride with N-ethyl-N-methylamine in the presence of a base, followed by the reaction of the resulting intermediate with 3-(4-methylphenyl)-1,2,4-oxadiazol-5-amine. The final product is obtained by purification through column chromatography.

Scientific Research Applications

4-chloro-N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has shown potential applications in various fields of scientific research. In medicinal chemistry, it has been tested as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In pharmacology, it has been investigated for its potential use as a selective serotonin reuptake inhibitor (SSRI) and for its anxiolytic and antidepressant properties. In biochemistry, it has been studied for its interaction with various enzymes and receptors.